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Compound of Interest

Compound Name: Benzyl oleate

Cat. No.: B1609250

For Researchers, Scientists, and Drug Development Professionals

Introduction

Benzyl oleate (CAS No. 55130-16-0) is a fatty acid ester synthesized from the reaction of oleic
acid, a monounsaturated omega-9 fatty acid, with benzyl alcohol, an aromatic alcohol.[1] This
combination results in a molecule with both lipophilic (from the long oleic acid chain) and
aromatic (from the benzyl group) characteristics.[1] These properties make it a versatile
compound with applications in various fields, including its use as a bio-based plasticizer, a
component in drug delivery systems, and a pour point depressant in crude oil.[1][2][3] This
technical guide provides a comprehensive overview of the chemical and physical properties,
synthesis, applications, and safety considerations of benzyl oleate.

Chemical and Physical Properties

Benzyl oleate is a colorless to pale yellow oily liquid. Its key chemical and physical properties
are summarized in the tables below for easy reference and comparison.

Identification
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Identifier

Value

CAS Number

55130-16-0[1][4][5][6][71[8][9][10][11][12]

Molecular Formula

C25H4002[4][5][6][7][10][11][12][13]

Molecular Weight

372.59 g/mol (approx. 372.6 g/mol )[1][4][5][6]1[7]
[10][13]

INChl Key

CGFITOCWTCRCSL-KTKRTIGZSA-N[1][5][7]
[11]

Canonical SMILES

CCCCCCCCC=CCCCCCCCC(=0)0CC1=CC=
CC=C1[4][7]

Synonyms

Benzyl (Z)-octadec-9-enoate, 9-Octadecenoic
acid (2)-, phenylmethyl ester, Oleic acid benzyl
ester[4][5][71[8][11][12][13]

hvsicochemical

Property Value

Density 0.931 g/cm3[4][6][7]

Boiling Point 464.9°C at 760 mmHg, 235°C[4][6][7]
Flash Point 106.4°C[4][6]

Vapor Pressure

8.05E-09 mmHg at 25°C[4]

Refractive Index

1.4875 (estimate)[4]

XLogP3 9.1[4][5][11]
Hydrogen Bond Donor Count 0[4]
Hydrogen Bond Acceptor Count 2[4]
Rotatable Bond Count 18[4]

Exact Mass 372.302830514[4][5]
Complexity 355[4][5]
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Synthesis of Benzyl Oleate

The primary method for synthesizing benzyl oleate is through esterification, which involves the
reaction of oleic acid with benzyl alcohol.[1] Transesterification is another viable pathway.[1]

Direct Esterification

Direct esterification involves the reaction of oleic acid with an excess of benzyl alcohol to drive
the reaction towards the formation of the ester, as dictated by Le Chatelier's principle.[1] The
reaction is typically catalyzed by an acid.

Oleic Acid

Benzyl Oleate

A

Benzyl Alcohol Reaction Mixture

I
|
|
: Water (byproduct)
|
|

Acid Catalyst
(e.g., p-TSA)
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Figure 1: Direct Esterification of Oleic Acid.

Transesterification

Transesterification involves the reaction of an oleic acid ester, such as methyl oleate, with
benzyl alcohol.[1] This reaction displaces the methanol from the methyl oleate to form benzyl
oleate.
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Figure 2: Transesterification to form Benzyl Oleate.

Experimental Protocols
Synthesis of Benzyl Oleate via Esterification of Oleic
Acid and Benzyl Alcohol

This protocol is based on a general method for the synthesis of fatty acid benzyl esters.[3]

Materials:

Oleic acid (25 g)[3]

Benzyl alcohol (30 g)[3]

Toluene (40 mL)[3]

n-Butyl titanate (250 uL) as a catalyst[3]

Procedure:

» Dissolve oleic acid and benzyl alcohol in toluene in a reaction flask.[3]
e Add n-butyl titanate to the mixture.[3]

o Reflux the mixture for 10 hours to ensure the complete conversion of the fatty acid.[3]
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o Continuously remove the water produced during the esterification using a Dean-Stark
apparatus to create an azeotrope with toluene.[3]

 After the reaction is complete, remove the toluene and excess benzyl alcohol under a
vacuum.[3]

Purification:

e To remove unreacted oleic acid, wash the crude product with a weak base solution, such as
sodium bicarbonate. Exercise caution during shaking as sodium oleate can act as an
emulsifier.[14]

e To remove excess benzyl alcohol, techniques such as vacuum distillation or washing with a
suitable solvent like diethyl ether followed by filtration can be employed.[14]

Preparation of Poly(benzyl oleate-co-maleic anhydride)

This protocol describes the free radical polymerization of benzyl oleate with maleic anhydride
to create a copolymer, which can be used as a pour point depressant.[2][3]
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Benzyl Oleate

Maleic Anhydride

Reactants

Benzoyl Peroxide (Initiator)

Toluene (Solvent)

Materials:

* Benzyl oleate

¢ Maleic anhydride

* Benzoyl peroxide (initiator, 1% w/w)[2][3]
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Figure 3: Workflow for Copolymer Synthesis.
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o Toluene (solvent)[2][3]

e Petroleum ether (40/60) for precipitation[2][3]

Procedure:

In a reaction vessel, copolymerize the pre-prepared benzyl oleate with maleic anhydride in
toluene at molar ratios of 1:2 or 1:1.[2][3]

o Add benzoyl peroxide as the initiator.[2][3]

« Stir the reaction mixture continuously at 90°C for 20 hours to complete the polymerization.[2]

[3]

» Precipitate the resulting copolymer by adding the reaction mixture to petroleum ether
(40/60).[2][3]

« Filter and wash the precipitated copolymer with petroleum ether.[2][3]

Dry the final product at 60°C.[2][3]

Applications in Research and Drug Development

Benzyl oleate's properties make it a compound of interest in several areas of research and
development:

» Drug Delivery: As an oily vehicle, it is suitable for the formulation of poorly water-soluble
(lipophilic) active pharmaceutical ingredients (APIs), such as steroids and hormones.[15] It
can be used in parenteral and topical drug delivery systems.[15] Its role in enhancing drug
permeation through lipid bilayers is an area of study.[1]

o Plasticizer: It is being investigated as a bio-based and sustainable alternative to traditional
petroleum-based plasticizers like phthalates.[1]

o Pour Point Depressant: Copolymers of benzyl oleate have been shown to modify paraffin
crystallization and improve the flow of waxy crude oil, acting as pour point depressants.[2][3]
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e Reaction Medium: Its high molecular weight, low volatility, and ability to dissolve a range of
non-polar and polar compounds make it a potential reaction medium or solvent for organic
transformations, especially those involving lipophilic substances or requiring elevated
temperatures.[1]

Analytical Characterization

The structural elucidation and quantitative analysis of benzyl oleate are typically performed
using a combination of spectroscopic and chromatographic techniques:

* Nuclear Magnetic Resonance (NMR) Spectroscopy: Provides unambiguous structural
confirmation and quantitative assessments.[1]

o Fourier Transform Infrared (FTIR) Spectroscopy: Used to identify functional groups and
confirm the ester linkage.[1]

e Gas Chromatography-Mass Spectrometry (GC-MS): Employed to determine purity and
identify any impurities.[1]

Safety and Handling

While comprehensive toxicological data is not readily available, the following safety precautions
should be observed when handling benzyl oleate:

e Handling: Use in a well-ventilated area, preferably in a fume hood, to avoid inhalation of
vapors.[1][11][16] Wear appropriate personal protective equipment (PPE), including nitrile
gloves, a chemical-resistant lab coat, and safety goggles to prevent skin and eye contact.[1]
[11][16] Avoid the formation of dust and aerosols and use non-sparking tools.[11][16]

o Storage: Store in a tightly sealed container in a dry, cool, and well-ventilated place, away
from ignition sources and incompatible materials.[1][11][16]

» First Aid: In case of ingestion, rinse the mouth with water and do not induce vomiting. Seek
immediate medical attention.[16]

e Environmental Precautions: Prevent spillage from entering drains, as it can be harmful to
aguatic life.[16]
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Conclusion

Benzyl oleate is a versatile fatty acid ester with a range of existing and potential applications in
research and industry. Its unique combination of lipophilic and aromatic characteristics, coupled
with its bio-based origin, makes it an attractive alternative to petroleum-derived compounds in
various formulations. Further research into its biological interactions and toxicological profile
will be crucial for expanding its applications, particularly in the pharmaceutical and drug
development sectors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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55130-16-0)]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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